Cas no 172738-60-2 (N-isobutyl-4-methoxybenzenesulfonamide)

• Product Name: N-isobutyl-4-methoxybenzenesulfonamide
• CAS No: 172738-60-2
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 2148935
• PubChem ID: 3636917
• Update Time: 2025-04-21

N-isobutyl-4-methoxybenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-isobutyl-4-methoxybenzenesulfonamide
• N-isobutyl-4-methoxy-benzenesulfonamide
• SCHEMBL8029643
• ACRLUTQHDWRXRK-UHFFFAOYSA-N
• Benzenesulfonamide, 4-methoxy-N-(2-methylpropyl)-
• STL389910
• Z45535341
• AN-652/11634598
• 4-methoxy-N-(2-methylpropyl)benzenesulfonamide
• starbld0007658
• AKOS001297609
• 172738-60-2
• Oprea1_524584

• MDL： MFCD01212765
• Inchi： 1S/C11H17NO3S/c1-9(2)8-12-16(13,14)11-6-4-10(15-3)5-7-11/h4-7,9,12H,8H2,1-3H3
• InChI Key： ACRLUTQHDWRXRK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 243.09291458g/mol
• Monoisotopic Mass: 243.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.8Ų